Cas no 213774-63-1 (5-bromopentane-1-sulfonyl chloride)

• Product Name: 5-bromopentane-1-sulfonyl chloride
• CAS No: 213774-63-1
• MF: C₅H₁₀BrClO₂S
• MW: 249.553699016571
• MDL: MFCD19201240
• CID: 4640187
• PubChem ID: 22111566
• Update Time: 2025-06-18

5-bromopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl chloride, 5-bromo-
• 5-Bromopentane-1-sulfonyl Chloride
• 5-bromopentane-1-sulfonyl chloride

• MDL： MFCD19201240
• Inchi： 1S/C5H10BrClO2S/c6-4-2-1-3-5-10(7,8)9/h1-5H2
• InChI Key： UVHNXHFMUOSOKY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5-bromopentane-1-sulfonyl chloride

Introduction to 5-Bromopentane-1-Sulfonyl Chloride (CAS No. 213774-63-1)

5-Bromopentane-1-sulfonyl chloride, with the CAS number 213774-63-1, is a versatile reagent in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromo group, a sulfonyl chloride functional group, and a pentane chain. These features make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 5-bromopentane-1-sulfonyl chloride is C₆H₁₂BrO₂S. It is a colorless to pale yellow liquid with a molecular weight of approximately 237.12 g/mol. The compound is highly reactive due to the presence of the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions. This reactivity makes it an excellent electrophile in synthetic chemistry, particularly in the formation of sulfonamides and other sulfur-containing compounds.

In recent years, 5-bromopentane-1-sulfonyl chloride has gained significant attention in the pharmaceutical industry due to its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of novel sulfonamide-based drugs. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The introduction of a bromo group into the molecule further enhances its versatility by allowing for additional functionalization through cross-coupling reactions.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 5-bromopentane-1-sulfonyl chloride in the development of new antiviral agents. The researchers synthesized a series of sulfonamide derivatives using this compound and evaluated their efficacy against various viral strains. The results showed that several derivatives exhibited potent antiviral activity, particularly against influenza and herpes viruses. This finding underscores the potential of 5-bromopentane-1-sulfonyl chloride as a valuable starting material for the design and synthesis of antiviral drugs.

Beyond its applications in drug discovery, 5-bromopentane-1-sulfonyl chloride has also been explored for its use in materials science. A recent study published in the Journal of Materials Chemistry A investigated the use of this compound in the synthesis of functional polymers with tunable properties. The researchers demonstrated that by incorporating 5-bromopentane-1-sulfonyl chloride into polymer chains, they could achieve enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as drug delivery systems and biomedical devices.

The safety and handling of 5-bromopentane-1-sulfonyl chloride are critical considerations for researchers working with this compound. It is important to note that sulfonyl chlorides are generally reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from moisture and strong bases.

In conclusion, 5-bromopentane-1-sulfonyl chloride (CAS No. 213774-63-1) is a valuable reagent with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential tool for scientists working on the development of new drugs and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.